BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Furfuryl
Pentanoate and its Synonyms

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Furfuryl pentanoate

Cat. No.: B1582700

This guide provides a comprehensive technical overview of furfuryl pentanoate, a significant
ester in the flavor and fragrance industry. It is intended for researchers, scientists, and
professionals in drug development and chemical synthesis who require a detailed
understanding of this compound, from its fundamental properties to its practical synthesis. This
document emphasizes scientific integrity, providing not just procedural steps but also the
underlying chemical principles and rationale for experimental choices.

Introduction and Nomenclature

Furfuryl pentanoate, a fatty acid ester, is a colorless oily liquid recognized for its characteristic
sweet, fruity aroma with pineapple and apple nuances.[1] It is a key component in the
formulation of various flavors and fragrances, contributing to the sensory profile of a wide range
of consumer products.[2]

In scientific and commercial literature, furfuryl pentanoate is known by several synonyms, the
most common of which is furfuryl valerate.[3][4][5][6] This interchangeability arises from the
common name "valeric acid" for pentanoic acid. Other synonyms include furan-2-ylmethyl
pentanoate, 2-furfuryl pentanoate, and pentanoic acid, 2-furanylmethyl ester.[1][3][6][7][8] For
clarity and precision in a research and development context, adhering to the IUPAC name,
furan-2-ylmethyl pentanoate, is recommended.[3]

From a regulatory standpoint, furfuryl pentanoate is recognized as a flavoring agent by the
Joint FAO/WHO Expert Committee on Food Additives (JECFA) and the U.S. Food and Drug
Administration (FDA).[2][3][7] JECFA has established a group Acceptable Daily Intake (ADI) of
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0-0.5 mg/kg of body weight for furfuryl alcohol and related substances, including furfuryl

pentanoate, indicating its safety for consumption at current intake levels in food.[2][3][7][9]

Physicochemical Properties

A thorough understanding of the physicochemical properties of furfuryl pentanoate is

essential for its synthesis, purification, and application. The following table summarizes its key

properties.
Property Value Source
Molecular Formula C10H1403 [31[61[8]
Molecular Weight 182.22 g/mol [3][10]
CAS Number 36701-01-6 [31[4][5][6][8]
Appearance Colorless oily liquid [3]
Boiling Point 82-83 °C at 1 mmHg [31141[5]
Density 1.028 g/mL at 25 °C [4][5]
Refractive Index 1.460 at 20 °C [4]
Solubility Insoluble in w'ater; soluble in B12]

ethanol and oils.

Flash Point 98 °C (208.4 °F) - closed cup [4]

Synthesis of Furfuryl Pentanoate: A Detailed

Protocol

The most common and industrially viable method for synthesizing furfuryl pentanoate is the

Fischer-Speier esterification. This reversible, acid-catalyzed reaction involves the condensation

of a carboxylic acid (pentanoic acid) with an alcohol (furfuryl alcohol).[4][5][11]

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://www.benchchem.com/product/b1582700?utm_src=pdf-body
https://www.benchchem.com/product/b1582700?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Furfuryl-pentanoate
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://patents.google.com/patent/US4562273A/en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Purification_of_Furfuryl_Hexanoate.pdf
https://www.benchchem.com/product/b1582700?utm_src=pdf-body
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/65ca62a9e9ebbb4db931725f/original/enzymatic-synthesis-of-furan-based-copolymers-material-characterization-and-potential-for-biomedical-applications.pdf
https://pdfs.semanticscholar.org/3c1f/ce7b6b78f3999852594cfb59077adabb92ad.pdf?skipShowableCheck=true
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://www.operachem.com/fischer-esterification-typical-procedures/
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://www.jk-sci.com/blogs/resource-center/fischer-esterification
https://www.organic-chemistry.org/namedreactions/fischer-esterification.shtm
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/65ca62a9e9ebbb4db931725f/original/enzymatic-synthesis-of-furan-based-copolymers-material-characterization-and-potential-for-biomedical-applications.pdf
https://pdfs.semanticscholar.org/3c1f/ce7b6b78f3999852594cfb59077adabb92ad.pdf?skipShowableCheck=true
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://www.mdpi.com/1996-1073/13/4/1002
https://www.chemistrysteps.com/fischer-esterification/
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://www.jk-sci.com/blogs/resource-center/fischer-esterification
https://www.organic-chemistry.org/namedreactions/fischer-esterification.shtm
https://www.jk-sci.com/blogs/resource-center/fischer-esterification
https://www.organic-chemistry.org/namedreactions/fischer-esterification.shtm
https://www.jk-sci.com/blogs/resource-center/fischer-esterification
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_Furfuryl_Hexanoate.pdf
https://www.jk-sci.com/blogs/resource-center/fischer-esterification
https://www.benchchem.com/product/b1582700?utm_src=pdf-body
https://www.benchchem.com/product/b1582700?utm_src=pdf-body
https://www.jk-sci.com/blogs/resource-center/fischer-esterification
https://www.organic-chemistry.org/namedreactions/fischer-esterification.shtm
https://www.chemistrysteps.com/fischer-esterification/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Underlying Principles of Fischer Esterification

The Fischer esterification is an equilibrium-driven process. To achieve a high yield of the ester,
the equilibrium must be shifted towards the products. This is typically accomplished by:

e Using an excess of one reactant: In this case, using an excess of the less expensive
reactant, which is often the alcohol (furfuryl alcohol), will drive the reaction forward according
to Le Chatelier's principle.[4][11]

o Removal of water: Water is a byproduct of the reaction. Its continuous removal from the
reaction mixture will also shift the equilibrium to favor ester formation.[4][5][11] This can be
achieved by azeotropic distillation using a Dean-Stark apparatus.

The reaction is catalyzed by a strong acid, such as sulfuric acid (H2SOa4) or p-toluenesulfonic
acid (p-TsOH), which protonates the carbonyl oxygen of the carboxylic acid, making the
carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[5][11]

Chemical Reaction Diagram
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Caption: Fischer Esterification of Furfuryl Alcohol and Pentanoic Acid.

Experimental Protocol

This protocol details the synthesis of furfuryl pentanoate on a laboratory scale.

Materials:

Furfuryl alcohol (=98%)

Pentanoic acid (=99%)

Concentrated sulfuric acid (98%)

Toluene (anhydrous)
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Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Boiling chips

Equipment:

Round-bottom flask (250 mL)

o Dean-Stark apparatus

e Reflux condenser

» Heating mantle with a magnetic stirrer
e Separatory funnel (500 mL)

o Erlenmeyer flasks

» Rotary evaporator

e Vacuum distillation apparatus
Procedure:

» Reaction Setup:

o To a 250 mL round-bottom flask equipped with a magnetic stir bar, add furfuryl alcohol
(e.g., 0.5 mol) and pentanoic acid (e.g., 0.4 mol, the limiting reagent).

o Add anhydrous toluene (approximately 100 mL) to the flask. Toluene serves as the solvent
and the azeotroping agent to remove water.

o Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mL) to the reaction
mixture while stirring. Caution: Sulfuric acid is highly corrosive. Handle with appropriate
personal protective equipment (PPE).
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o Assemble the Dean-Stark apparatus and reflux condenser on top of the round-bottom
flask. Add a few boiling chips to ensure smooth boiling.

e Reaction:

o Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin
to distill and collect in the Dean-Stark trap. The lower aqueous layer will separate, while

the upper toluene layer will return to the reaction flask.

o Continue the reflux for 2-4 hours, or until the theoretical amount of water has been
collected in the trap, indicating the completion of the reaction.

o Work-up:
o Allow the reaction mixture to cool to room temperature.
o Transfer the mixture to a 500 mL separatory funnel.
o Wash the organic layer sequentially with:
= 100 mL of water to remove the excess furfuryl alcohol and some of the acid.

» 100 mL of saturated sodium bicarbonate solution to neutralize the remaining sulfuric
acid and any unreacted pentanoic acid. Caution: Carbon dioxide gas will be evolved.
Vent the separatory funnel frequently.

= 100 mL of saturated sodium chloride solution (brine) to reduce the solubility of the

organic product in the aqueous layer.
o Separate the organic layer and dry it over anhydrous magnesium sulfate.
o Filter the drying agent and collect the organic solution.
 Purification:

o Remove the toluene solvent using a rotary evaporator.
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o The crude furfuryl pentanoate is then purified by vacuum distillation. Given its boiling
point of 82-83 °C at 1 mmHg, distillation under reduced pressure is necessary to prevent
decomposition at higher temperatures.

o Collect the fraction that distills at the expected boiling point and pressure.

Experimental Workflow Diagram
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Caption: Workflow for the Synthesis and Purification of Furfuryl Pentanoate.
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Alternative Synthesis Methods

While Fischer esterification is the most common method, other synthetic routes exist:

o Transesterification: This method involves the reaction of an ester of pentanoic acid (e.qg.,
methyl pentanoate) with furfuryl alcohol in the presence of an acid or base catalyst. This can
be advantageous when the carboxylic acid is not readily available or is sensitive to the
reaction conditions of Fischer esterification.

o Enzymatic Synthesis: The use of lipases as biocatalysts for esterification is a greener and
more selective alternative.[12] Enzymes like Candida antarctica lipase B (CALB) can
catalyze the reaction under milder conditions, often with high selectivity, reducing the
formation of byproducts. This method is particularly valuable in the food and pharmaceutical
industries where sustainability and high purity are paramount.

Applications in Industry

The primary application of furfuryl pentanoate is in the flavor and fragrance industry.[4][5] Its
sweet and fruity aroma makes it a valuable component in creating a variety of flavor profiles,
including:

 Fruity flavors: Enhancing pineapple, apple, and other tropical fruit notes in beverages,
confectionery, and baked goods.[1]

o Complex aromas: Adding depth and character to perfumes, colognes, and other scented
products.

Beyond its sensory contributions, furfuryl pentanoate is also used in biochemical research
and as a starting material in the synthesis of other organic compounds.[10]

Safety and Handling

Furfuryl pentanoate is classified as a combustible liquid and should be handled with
appropriate care.[4] Standard laboratory safety practices, including the use of personal
protective equipment (eyeshields, gloves), are recommended.[4] It should be stored in a well-
ventilated place, away from heat and open flames.[5] As with any chemical, it is crucial to
consult the Safety Data Sheet (SDS) before handling.
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Conclusion

Furfuryl pentanoate, also known as furfuryl valerate, is a commercially significant ester with a
desirable fruity aroma. Its synthesis via Fischer esterification is a well-established and efficient
method, the success of which relies on understanding and controlling the reaction equilibrium.
The detailed protocol provided in this guide offers a practical framework for its laboratory-scale
preparation. As the demand for natural and nature-identical flavor and fragrance compounds
continues to grow, a thorough understanding of the synthesis and properties of molecules like
furfuryl pentanoate is essential for innovation in the chemical and consumer product
industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Furfuryl Pentanoate and
its Synonyms]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582700#synonyms-for-furfuryl-pentanoate-like-
furfuryl-valerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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